(1R,3aR,7aR)-1-((2R,5S,E)-6-(methoxymethoxy)-5,6-dimethylhept-3-en-2-yl)-7a-methylhexahydro-1H-inden-4(2H)-one
(1R,3aR,7aR)-1-((2R,5S,E)-6-(methoxymethoxy)-5,6-dimethylhept-3-en-2-yl)-7a-methylhexahydro-1H-inden-4(2H)-one
Brand Name:
Vulcanchem
CAS No.:
100858-26-2
VCID:
VC21321891
InChI:
InChI=1S/C21H36O3/c1-15(9-10-16(2)20(3,4)24-14-23-6)17-11-12-18-19(22)8-7-13-21(17,18)5/h9-10,15-18H,7-8,11-14H2,1-6H3/b10-9+/t15-,16+,17-,18+,21-/m1/s1
SMILES:
CC(C=CC(C)C(C)(C)OCOC)C1CCC2C1(CCCC2=O)C
Molecular Formula:
C21H36O3
Molecular Weight:
336.5 g/mol
(1R,3aR,7aR)-1-((2R,5S,E)-6-(methoxymethoxy)-5,6-dimethylhept-3-en-2-yl)-7a-methylhexahydro-1H-inden-4(2H)-one
CAS No.: 100858-26-2
Cat. No.: VC21321891
Molecular Formula: C21H36O3
Molecular Weight: 336.5 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 100858-26-2 |
|---|---|
| Molecular Formula | C21H36O3 |
| Molecular Weight | 336.5 g/mol |
| IUPAC Name | (1R,3aR,7aR)-1-[(E,2R,5S)-6-(methoxymethoxy)-5,6-dimethylhept-3-en-2-yl]-7a-methyl-2,3,3a,5,6,7-hexahydro-1H-inden-4-one |
| Standard InChI | InChI=1S/C21H36O3/c1-15(9-10-16(2)20(3,4)24-14-23-6)17-11-12-18-19(22)8-7-13-21(17,18)5/h9-10,15-18H,7-8,11-14H2,1-6H3/b10-9+/t15-,16+,17-,18+,21-/m1/s1 |
| Standard InChI Key | HSGIZUAUGQQEEU-KEODFZGNSA-N |
| Isomeric SMILES | C[C@H](/C=C/[C@H](C)C(C)(C)OCOC)[C@H]1CC[C@@H]2[C@@]1(CCCC2=O)C |
| SMILES | CC(C=CC(C)C(C)(C)OCOC)C1CCC2C1(CCCC2=O)C |
| Canonical SMILES | CC(C=CC(C)C(C)(C)OCOC)C1CCC2C1(CCCC2=O)C |
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